Cas no 1382722-47-5 (1H-Imidazole-5-carboxylic acid, 2-[[[(4-fluorophenyl)methyl][[4-(phenylmethoxy)phenyl]methyl]amino]methyl]-)

• Product Name: 1H-Imidazole-5-carboxylic acid, 2-[[[(4-fluorophenyl)methyl][[4-(phenylmethoxy)phenyl]methyl]amino]methyl]-
• CAS No: 1382722-47-5
• MF: C₂₆H₂₄FN₃O₃
• MW: 445.5
• CID: 4739862
• PubChem ID: 68027884
• Update Time: 2024-11-07

1H-Imidazole-5-carboxylic acid, 2-[[[(4-fluorophenyl)methyl][[4-(phenylmethoxy)phenyl]methyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• MMPI-1154
• BDBM256141
• US9487462, 30
• 2-[[(4-fluorophenyl)methyl-[(4-phenylmethoxyphenyl)methyl]amino]methyl]-1H-imidazole-5-carboxylic acid
• CID 68027884
• 1H-Imidazole-5-carboxylic acid, 2-[[[(4-fluorophenyl)methyl][[4-(phenylmethoxy)phenyl]methyl]amino]methyl]-
• 1382722-47-5
• SCHEMBL10076805
• MS-28026
• DA-55576
• HY-117970
• G17353
• AKOS040756711
• CS-0068741

• Inchi： 1S/C26H24FN3O3/c27-22-10-6-19(7-11-22)15-30(17-25-28-14-24(29-25)26(31)32)16-20-8-12-23(13-9-20)33-18-21-4-2-1-3-5-21/h1-14H,15-18H2,(H,28,29)(H,31,32)
• InChI Key： QLTNFRCPUOPISS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(CC1=NC=C(C(=O)O)N1)CC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 445.18016980g/mol
• Monoisotopic Mass: 445.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 675.1±55.0 °C(Predicted)
• pka: 14.37±0.10(Predicted)